Cas no 1805930-83-9 (Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate)

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of bromine and difluoromethyl groups at the 3- and 5-positions, respectively, enhances its reactivity for cross-coupling reactions, enabling efficient derivatization. The methoxy and ester functionalities further contribute to its synthetic flexibility, allowing for selective modifications. This compound is particularly valuable in the development of fluorinated bioactive molecules due to the stability and lipophilicity imparted by the difluoromethyl group. Its well-defined structure and high purity make it a reliable building block for advanced research and industrial applications.

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate structure

1805930-83-9 structure

Product Name:Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate

CAS No:1805930-83-9

MF:C₉H₈BrF₂NO₃

MW:296.065528869629

CID:4861416

Update Time:2025-05-20

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate
- Inchi： 1S/C9H8BrF2NO3/c1-15-7-4(8(11)12)3-13-6(5(7)10)9(14)16-2/h3,8H,1-2H3
- InChI Key： LGZKRHPWZVPKHO-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=NC=C(C(F)F)C=1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 2.3
Topological Polar Surface Area: 48.4

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059737-1g	Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate	1805930-83-9	97%	1g	$1,579.40	2022-04-01

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate

Comprehensive Overview of Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805930-83-9)

Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805930-83-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and carboxylate groups, make it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate is driven by its role in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its utility in developing next-generation antibiotics and fungicides, aligning with global trends toward eco-friendly solutions. The compound's CAS No. 1805930-83-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific endeavors.

From a synthetic chemistry perspective, the bromo and difluoromethyl groups in this compound offer distinct reactivity patterns, enabling selective functionalization. This property is particularly valuable in medicinal chemistry, where precise modifications are crucial for optimizing drug candidates. The methoxy group further enhances the compound's stability and solubility, making it a preferred choice for multi-step synthetic routes. Recent publications highlight its use in cross-coupling reactions, a hot topic in organic synthesis methodologies.

In the agrochemical sector, Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate is being investigated for its potential to enhance the efficacy of pest control agents. The incorporation of difluoromethyl moieties is known to improve the bioavailability and environmental persistence of active ingredients, addressing the industry's demand for longer-lasting and targeted solutions. This aligns with the increasing focus on precision agriculture and reduced chemical usage, topics frequently discussed in sustainability forums.

The compound's physicochemical properties, such as its molecular weight (C₉H₈BrF₂NO₃) and logP value, are critical parameters for researchers evaluating its applicability. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS No. 1805930-83-9, ensuring high purity standards for industrial and academic use. These aspects are often queried in search engines by professionals seeking technical specifications for their projects.

Looking ahead, the demand for Methyl 3-bromo-5-(difluoromethyl)-4-methoxypyridine-2-carboxylate is expected to rise, driven by advancements in heterocyclic chemistry and green synthesis protocols. Its compatibility with modern catalytic systems, such as photoredox and electrochemical methods, positions it as a forward-looking intermediate in the chemical industry. As regulatory frameworks evolve to favor safer and more efficient compounds, this pyridine derivative is poised to play a pivotal role in shaping future innovations.